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Compound of Interest

Compound Name: Ponazuril-d3

CAS No.: 1346602-48-9

Cat. No.: B583619

Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a reference standard like Ponazuril-d3 is more than a mere document; it is the

cornerstone of data integrity and experimental reproducibility. This in-depth technical guide will

deconstruct the components of a typical Ponazuril-d3 CoA, providing not just the "what" but

the critical "why" behind each analytical test. By understanding the rigorous evaluation that

underpins this document, users can proceed with confidence in their research endeavors.

Ponazuril, a triazine-based antiprotozoal agent, is a crucial therapeutic in veterinary medicine.

[1] Its deuterated analogue, Ponazuril-d3, serves as an indispensable internal standard for

pharmacokinetic and metabolic studies, enabling precise quantification in complex biological

matrices.[2] The integrity of such studies hinges on the quality of the reference material, a

quality that is meticulously detailed in its CoA.

Section 1: Identification and Characterization
The foundational aspect of any CoA is the unequivocal identification of the compound. For

Ponazuril-d3, this involves confirming its chemical structure and key physical properties.
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Molecular Identity
A battery of spectroscopic techniques is employed to confirm that the synthesized molecule is

indeed Ponazuril-d3.

Table 1: Physicochemical and Spectroscopic Data for Ponazuril-d3

Parameter Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Molecular Formula C₁₈H₁₁D₃F₃N₃O₆S Conforms Mass Spectrometry

Molecular Weight 460.4 g/mol 460.4 Mass Spectrometry

¹H-NMR Conforms to structure Conforms ¹H-NMR Spectroscopy

Mass Spectrum Conforms to structure Conforms ESI-MS

The causality behind employing multiple techniques lies in their complementary nature. While

Mass Spectrometry provides the molecular weight, confirming the overall composition, Nuclear

Magnetic Resonance (NMR) spectroscopy offers a detailed map of the molecule's proton

environment, confirming the precise arrangement of atoms and the location of the deuterium

labels.[3][4]

Section 2: Purity and Impurity Profiling
The purity of a reference standard is paramount. This section of the CoA details the

methodologies used to quantify the analyte of interest and to identify and quantify any

impurities.

Chromatographic Purity by HPLC-UV
High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is the gold

standard for assessing the purity of small molecules like Ponazuril-d3.[5] The principle relies

on the differential partitioning of the analyte and any impurities between a stationary phase (the

HPLC column) and a mobile phase.
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Table 2: Chromatographic Purity of Ponazuril-d3

Parameter Specification Result

Purity (by HPLC) ≥ 98.0% 99.5%

The choice of a specific HPLC method, including the column, mobile phase composition, and

detector wavelength, is critical for achieving optimal separation and sensitivity for Ponazuril and

its potential impurities.

Preparation of Standard Solution: Accurately weigh and dissolve Ponazuril-d3 in a suitable

solvent (e.g., acetonitrile) to a known concentration.

HPLC System:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

UV Detection: 254 nm.

Injection: Inject a defined volume of the standard solution onto the HPLC system.

Data Analysis: Integrate the peak areas of the chromatogram. The purity is calculated as the

percentage of the main peak area relative to the total peak area.

Sample Preparation HPLC Analysis Data Processing

Weigh Ponazuril-d3 Dissolve in Acetonitrile Inject SamplePrepared Sample C18 Column Separation UV Detection (254 nm) Chromatogram Generation Integrate Peak AreasRaw Data Calculate Purity

Click to download full resolution via product page

Caption: High-Performance Liquid Chromatography (HPLC) workflow for purity analysis.
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Isotopic Purity
For a deuterated standard, isotopic purity is as crucial as chemical purity. It defines the

percentage of the compound that contains the specified number of deuterium atoms. High

isotopic purity ensures the accuracy of quantification in isotope dilution mass spectrometry

methods.[1][6]

Table 3: Isotopic Purity of Ponazuril-d3

Parameter Specification Result Method

Isotopic Purity ≥ 99% 99.6% LC-MS

Deuterium

Incorporation
≥ 98% atom % D Conforms Mass Spectrometry

Mass spectrometry is the definitive technique for determining isotopic purity. By analyzing the

mass-to-charge ratio of the molecule, the relative abundance of the deuterated species (d3)

versus the non-deuterated (d0) and partially deuterated (d1, d2) species can be determined.

Sample Introduction Mass Spectrometry Data Analysis

Infuse Ponazuril-d3 Solution Electrospray Ionization (ESI)Sample Mass Analyzer Detector Generate Mass SpectrumIon Signal Determine Isotopic Distribution Calculate Isotopic Purity

Click to download full resolution via product page

Caption: Mass spectrometry workflow for determining isotopic purity.

Section 3: Safety and Quality Control
This section addresses potential contaminants that could compromise the quality and safety of

the reference standard.

Residual Solvents
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Residual solvents are organic volatile chemicals used in the manufacturing process that are not

completely removed.[7] Their presence is strictly controlled due to their potential toxicity. The

analysis is typically performed using headspace gas chromatography (GC) in accordance with

USP <467>.[8][9]

Table 4: Residual Solvent Analysis of Ponazuril-d3

Solvent Class Specification (ppm) Result (ppm) Method

Class 1 Not Detected Not Detected USP <467>

Class 2 As per USP <467> Complies USP <467>

Class 3 ≤ 5000 Complies USP <467>

Elemental Impurities (Heavy Metals)
Elemental impurities can be introduced from raw materials or manufacturing equipment. Their

levels are monitored according to USP <232> using techniques like Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS).[10][11]

Table 5: Elemental Impurity Analysis of Ponazuril-d3

Element Specification (µg/g) Result (µg/g) Method

Lead (Pb) ≤ 0.5 < 0.1 USP <232>/<233>

Arsenic (As) ≤ 1.5 < 0.1 USP <232>/<233>

Cadmium (Cd) ≤ 0.5 < 0.1 USP <232>/<233>

Mercury (Hg) ≤ 1.5 < 0.1 USP <232>/<233>

Microbial Contamination
For non-sterile drug substances, testing for microbial contamination is a critical quality control

measure. The analysis follows USP <61> for microbial enumeration and USP <62> for the

absence of specified microorganisms.[12][13][14][15]
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Table 6: Microbial Contamination Analysis of Ponazuril-d3

Test Specification Result Method

Total Aerobic Microbial

Count
≤ 1000 CFU/g < 10 CFU/g USP <61>

Total Yeast and Mold

Count
≤ 100 CFU/g < 10 CFU/g USP <61>

Escherichia coli Absent in 1g Absent USP <62>

Salmonella species Absent in 10g Absent USP <62>

Conclusion
The Certificate of Analysis for Ponazuril-d3 is a testament to the rigorous quality control

measures that ensure its suitability as a reference standard. Each test, from spectroscopic

identification to impurity profiling, is a self-validating system that provides researchers with the

confidence needed to generate reliable and reproducible data. By understanding the scientific

principles and methodologies behind the CoA, users can fully leverage the value of this critical

document in their pursuit of scientific advancement.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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